Cas no 459861-13-3 (2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 459861-13-3
• MF: C₁₆H₁₈FN₃O₂S
• MW: 335.39642572403
• CID: 6235892
• PubChem ID: 859930
• Update Time: 2025-05-21

2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• 459861-13-3
• AKOS000665544
• 2-{[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• BAS 04363361
• 2-[[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• F0594-0183
• HMS3438F13
• 2-((5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone

• Inchi： 1S/C16H18FN3O2S/c1-11-6-8-20(9-7-11)14(21)10-23-16-19-18-15(22-16)12-2-4-13(17)5-3-12/h2-5,11H,6-10H2,1H3
• InChI Key： VQVSTSIEXFGUFA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=CC=2)F)O1)CC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 335.11037616g/mol
• Monoisotopic Mass: 335.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

Introduction to 2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No: 459861-13-3)

2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one is a complex organic compound with the CAS registry number 459861-13-3. This compound belongs to the class of sulfonamides and is characterized by its unique chemical structure, which includes a 1,3,4-oxadiazole ring system and a piperidine moiety. The presence of these functional groups makes it a promising candidate for various applications in the pharmaceutical and chemical industries.

The compound's structure is notable for its oxadiazole ring, which is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. This ring system is known for its stability and reactivity, making it a valuable component in drug design. The fluorophenyl group attached to the oxadiazole ring further enhances the compound's electronic properties, potentially improving its bioavailability and pharmacokinetic profile.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in 2023 demonstrated that 2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one exhibits significant anti-inflammatory and antioxidant activities. These findings suggest that the compound could be utilized in the treatment of chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers have reported that the compound's ability to form stable charge transfer complexes could enhance the performance of organic light-emitting diodes (OLEDs) and other electronic devices.

The synthesis of CAS No: 459861-13-3 involves a multi-step process that includes nucleophilic substitution and condensation reactions. The key intermediates in its synthesis are the oxadiazole derivative and the piperidine derivative, which are combined under specific reaction conditions to yield the final product. The optimization of these reaction conditions has been a focus of recent studies, with researchers aiming to improve the overall yield and purity of the compound.

From an environmental perspective, this compound has been subjected to extensive toxicity testing to assess its safety for human use and environmental impact. Preliminary results indicate that it exhibits low toxicity at therapeutic doses, making it a safer alternative to existing drugs with similar mechanisms of action.

In conclusion, 2-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-y